Cas no 14062-23-8 (Ethyl 4-Biphenylacetate)

• Product Name: Ethyl 4-Biphenylacetate
• CAS No: 14062-23-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 49620
• PubChem ID: 26436
• Update Time: 2025-07-19

Ethyl 4-Biphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-([1,1'-biphenyl]-4-yl)acetate
• 4-Biphenylacetic acid ethyl ester
• 4-ETHYL BIPHENYL ACETATE
• felbinacethyl
• 4-biphenylylacetic acid ethyl ester
• biphenyl-4-yl-acetic acid ethyl ester
• ethyl 4-biphenylylacetate
• Felbinac ethyl ester
• Felbinaethyl
• Lm 001
• D01841
• Felbinac ethyl (jan)
• ETHYL 2-(BIPHENYL-4-YL)ACETATE
• ethyl 2-{[1,1'-biphenyl]-4-yl}acetate
• CS-0361363
• UNII-978ZPS989U
• LM-001
• CHEBI:31598
• SR-01000944969
• Acetic acid, (4-biphenylyl)-, ethyl ester
• Z53836330
• ethyl 4-biphenylacetate
• DIATEC
• CHEMBL1886408
• 978ZPS989U
• NCGC00160454-01
• CAS-14062-23-8
• DTXSID3046160
• SR-01000944969-1
• Felbinac ethyl
• ethyl 2-(4-phenylphenyl)acetate
• SCHEMBL3227634
• 4-BIPHENYLACETIC ACID, ETHYL ESTER
• Ethyl (4'-biphenyl)acetate
• BDBM442805
• Biphenyl-4-ylacetic acid ethyl ester
• FELBINAC ETHYL ESTER [MI]
• ethyl 4-biphenylyl acetate
• DTXCID1026160
• FELBINAC ETHYL ESTER [WHO-DD]
• FT-0652949
• EN300-15134876
• Ethyl2-([1,1'-biphenyl]-4-yl)acetate
• (1,1'-Biphenyl)-4-acetic acid ethyl ester
• Daitac
• Tox21_111824
• Q27271986
• Felbinac ethyl [JAN]
• Ethyl (4-biphenylyl)acetate
• BRN 2052035
• (1,1'-BIPHENYL)-4-ACETIC ACID, ETHYL ESTER
• A807667
• NPPJLSILDPVHCM-UHFFFAOYSA-N
• AKOS001253929
• felbinac-ethyl
• LJC-10253
• 3-09-00-03321 (Beilstein Handbook Reference)
• Ethyl p-biphenylylacetate
• 14062-23-8
• MFCD01740348
• Ethyl 4-Biphenylacetate

• Inchi： 1S/C16H16O2/c1-2-18-16(17)12-13-8-10-15(11-9-13)14-6-4-3-5-7-14/h3-11H,2,12H2,1H3
• InChI Key： NPPJLSILDPVHCM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.072
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.55
• PSA: 26.30000
• LogP: 3.45920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Ethyl 4-Biphenylacetate

Ethyl 4-Biphenylacetate (CAS No. 14062-23-8): An Overview of Its Properties, Applications, and Recent Research

Ethyl 4-Biphenylacetate (CAS No. 14062-23-8) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique biphenyl structure and ester functionality, which contribute to its diverse applications and chemical reactivity. In this article, we will delve into the properties, synthesis methods, applications, and recent research advancements of Ethyl 4-Biphenylacetate.

Chemical Structure and Properties

Ethyl 4-Biphenylacetate is an ester derivative of 4-biphenylacetic acid. Its molecular formula is C₁₆H₁₆O₂, and it has a molecular weight of approximately 240.30 g/mol. The compound features a biphenyl moiety, which consists of two phenyl rings connected by a single bond, and an ester group attached to a methyl group. The biphenyl structure imparts rigidity and aromatic character to the molecule, while the ester functionality provides reactivity and solubility properties.

The physical properties of Ethyl 4-Biphenylacetate include a melting point of around 55-57°C and a boiling point of approximately 310°C at atmospheric pressure. It is generally insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various synthetic transformations and applications in organic chemistry.

Synthesis Methods

The synthesis of Ethyl 4-Biphenylacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 4-biphenylacetic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction proceeds via the formation of an acylium ion intermediate, which then reacts with ethanol to form the desired ester product.

            C14H12COOH + C2H5OH → C16H16O2 + H2O
        

An alternative approach involves the reaction of ethyl chloroacetate with biphenyl in the presence of a base such as sodium hydride or potassium tert-butoxide. This method provides higher yields and better control over the reaction conditions.

            C2H5OCHCl + C12H10 → C16H16O2
        

Applications in Organic Synthesis and Pharmaceuticals

Ethyl 4-Biphenylacetate finds extensive use in organic synthesis as a building block for more complex molecules. Its biphenyl structure makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. For instance, it can be used as a starting material for the preparation of anti-inflammatory drugs, anticancer agents, and cardiovascular medications.

In pharmaceutical research, Ethyl 4-Biphenylacetate has been investigated for its potential therapeutic applications. Recent studies have shown that derivatives of this compound exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Ethyl 4-Biphenylacetate-based compounds could be developed into novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Ethyl 4-Biphenylacetate-derived compounds have also been explored for their anticancer activities. Research has demonstrated that certain derivatives can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes them promising candidates for cancer therapy. Additionally, these compounds have shown potential in inhibiting angiogenesis, a critical process in tumor growth and metastasis.

Molecular Modeling and Computational Studies

Molecular modeling techniques have been employed to study the structure-activity relationships (SAR) of Ethyl 4-Biphenylacetate-based compounds. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of these molecules. These studies have helped identify key structural features that contribute to their biological activities.

Molecular docking studies have been conducted to predict the binding modes of Ethyl 4-Biphenylacetate-derived compounds to their target proteins. These simulations have revealed that the biphenyl moiety plays a crucial role in forming hydrophobic interactions with the protein binding site, while the ester group contributes to hydrogen bonding interactions. Understanding these binding mechanisms is essential for optimizing the design of more potent and selective drug candidates.

Sustainability and Green Chemistry Considerations

In recent years, there has been a growing emphasis on sustainable chemistry practices in the synthesis of organic compounds like Ethyl 4-Biphenylacetate. Researchers are exploring greener synthetic routes that minimize environmental impact while maintaining high yields and product purity. For example, catalytic methods using metal-free or heterogeneous catalysts have been developed to reduce waste generation and energy consumption.

Bio-based feedstocks are also being investigated as alternatives to traditional petrochemical sources for producing intermediates like 4-biphenylacetic acid. These approaches not only reduce reliance on non-renewable resources but also offer opportunities for developing novel synthetic pathways with improved atom economy.

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